1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one

• IUPAC Name: 1-[3-(azepan-1-yl)-3-oxopropyl]pyridin-2-one
• InChI: InChI=1S/C14H20N2O2/c17-13-7-3-6-11-16(13)12-8-14(18)15-9-4-1-2-5-10-15/h3,6-7,11H,1-2,4-5,8-10,12H2
• InChI Key: QNBHFCNGEYDUGR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CCN2C=CC=CC2=O
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one, also known as AZD0328, is a small molecule inhibitor that is used in scientific research. It is a selective inhibitor of the enzyme soluble guanylate cyclase (sGC), which plays a crucial role in the regulation of cardiovascular and pulmonary function. In

Scientific Research Applications

1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one has been used in scientific research to study the role of sGC in cardiovascular and pulmonary function. It has been shown to have potential therapeutic applications in the treatment of pulmonary hypertension, heart failure, and other cardiovascular diseases. Additionally, 1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one has been used to investigate the role of sGC in the regulation of smooth muscle tone and vascular tone.

Mechanism of Action

1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one selectively inhibits sGC by binding to the heme group of the enzyme, preventing the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). This results in a decrease in cGMP levels, which leads to a reduction in smooth muscle tone and vasodilation.
Biochemical and Physiological Effects:
1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one has been shown to have a number of biochemical and physiological effects. It reduces pulmonary artery pressure and improves cardiac output in animal models of pulmonary hypertension. It also reduces systemic vascular resistance and increases cardiac output in patients with heart failure. 1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one has been shown to decrease smooth muscle tone in isolated pulmonary arteries and to inhibit hypoxia-induced pulmonary vasoconstriction.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one in lab experiments is its selectivity for sGC, which allows for the specific investigation of the role of this enzyme in various physiological processes. However, one limitation is that its effects may be influenced by other factors, such as the presence of other inhibitors or the use of different experimental conditions.

Future Directions

Future research on 1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one could focus on its potential therapeutic applications in the treatment of cardiovascular and pulmonary diseases. Additionally, further investigation of its mechanism of action and biochemical and physiological effects could lead to a better understanding of the role of sGC in various physiological processes. Finally, the development of new sGC inhibitors with improved selectivity and efficacy could lead to the development of new treatments for a variety of diseases.

Synthesis Methods

The synthesis of 1-[3-(Azepan-1-yl)-3-oxopropyl]pyridin-2-one involves a multistep process that begins with the reaction of 2-chloropyridine with 1,6-hexanediamine to form 2-(azepan-1-yl)pyridine. This intermediate is then reacted with 3-acetylpropionic acid to produce 1-[3-(azepan-1-yl)-3-oxopropyl]pyridin-2-one. The final product is obtained through purification and isolation steps, including column chromatography and recrystallization.